Cas no 2137458-02-5 (2-(3-bromo-2,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid)

• Product Name: 2-(3-bromo-2,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• CAS No: 2137458-02-5
• MF: C₂₃H₁₈BrNO₆
• MW: 484.296125888824
• CID: 5255446
• PubChem ID: 165800053
• Update Time: 2025-06-13

2-(3-bromo-2,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-385341
• 2137458-02-5
• 2-(3-bromo-2,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C23H18BrNO6/c24-19-10-12(26)9-17(21(19)27)20(22(28)29)25-23(30)31-11-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18,20,26-27H,11H2,(H,25,30)(H,28,29)
• InChI Key： YQJXGJKLAITXRO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 483.03175g/mol
• Monoisotopic Mass: 483.03175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 116Ų

Additional information on 2-(3-bromo-2,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Comprehensive Overview of 2-(3-bromo-2,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 2137458-02-5)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-(3-bromo-2,5-dihydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 2137458-02-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated dihydroxyphenyl moiety, is widely utilized in peptide synthesis and medicinal chemistry. Its unique properties make it a valuable intermediate for designing novel bioactive molecules, particularly in the development of targeted therapies and drug discovery applications.

The compound's Fmoc-protected amino acid derivative is pivotal in solid-phase peptide synthesis (SPPS), a technique central to modern bioconjugation and proteomics research. Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide coupling reagents" to optimize synthetic routes, highlighting the relevance of CAS No. 2137458-02-5 in these workflows. Its brominated aromatic ring further enables selective functionalization, making it a versatile building block for structure-activity relationship (SAR) studies in drug design.

Recent advancements in high-throughput screening and combinatorial chemistry have amplified the demand for specialized intermediates like this compound. Its compatibility with automated synthesizers and resistance to racemization align with the growing trend toward green chemistry and sustainable lab practices. Notably, the inclusion of a phenolic hydroxyl group enhances its solubility in polar solvents, addressing common challenges in heterocyclic compound synthesis—a topic frequently queried in academic forums and search engines.

From a regulatory perspective, CAS No. 2137458-02-5 is not classified as hazardous under major chemical inventories, ensuring its accessibility for research institutions. However, users often inquire about "safe handling of brominated compounds" or "Fmoc deprotection conditions," underscoring the need for detailed technical guidance. The compound's stability under inert atmospheres and its sensitivity to light warrant standard precautions, akin to other UV-sensitive reagents used in photolithography or biomaterials engineering.

In the context of personalized medicine, this compound's role in creating peptide-based therapeutics—such as GPCR modulators or enzyme inhibitors—has garnered attention. Online discussions frequently explore its potential in cancer research and neurodegenerative disease models, reflecting broader scientific priorities. Analytical techniques like HPLC purification and mass spectrometry are essential for characterizing its purity, topics often searched alongside the CAS number.

Future directions may involve leveraging CAS No. 2137458-02-5 in click chemistry applications or as a precursor for fluorescent probes, given the Fmoc group's compatibility with diverse conjugation strategies. As the scientific community increasingly prioritizes fragment-based drug design, this compound's modularity positions it as a key player in next-generation pharmacophore development.